N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide

• IUPAC Name: N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide
• InChI: InChI=1S/C16H24N2O4S/c1-5-18(11-15(19)17-12(3)4)16(20)13-9-7-8-10-14(13)23(21,22)6-2/h7-10,12H,5-6,11H2,1-4H3,(H,17,19)
• InChI Key: GXRDUJBODJZJQS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC(C)C)C(=O)C1=CC=CC=C1S(=O)(=O)CC
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide, also known as E64d, is a potent inhibitor of cysteine proteases. It was first synthesized in 1978 by Hirata and colleagues, and since then, it has been widely used in scientific research for its ability to inhibit proteases and its potential therapeutic applications.

Mechanism of Action

N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide inhibits cysteine proteases by irreversibly binding to the active site cysteine residue, forming a covalent bond and preventing substrate cleavage. It has been shown to be highly selective for cysteine proteases, with little or no activity against other classes of proteases.
Biochemical and Physiological Effects:
The inhibition of cysteine proteases by N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit tumor growth and metastasis by blocking the activity of cathepsins B and L, which are involved in tumor invasion and angiogenesis. It has also been shown to reduce inflammation by inhibiting the activity of cathepsin S, which is involved in antigen presentation and T-cell activation. Additionally, N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide has been shown to have neuroprotective effects by inhibiting the activity of calpain, which is involved in neuronal cell death.

Advantages and Limitations for Lab Experiments

The main advantage of using N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide in lab experiments is its high selectivity for cysteine proteases, which allows for the specific inhibition of these enzymes without affecting other proteases. Additionally, N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide is a potent inhibitor, with low micromolar to nanomolar inhibitory concentrations for most cysteine proteases. However, one limitation of using N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide is its irreversible binding to the active site cysteine residue, which can make it difficult to study the kinetics of protease inhibition. Additionally, N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide is not cell-permeable, which limits its use in cell-based assays.

Future Directions

There are several future directions for the use of N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide in scientific research. One area of interest is the development of N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide-based therapies for cancer and other diseases. For example, N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide has been shown to enhance the efficacy of chemotherapy drugs by blocking the activity of cathepsin B, which is involved in drug resistance. Additionally, N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide has been shown to have potential therapeutic applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, by inhibiting the activity of calpain. Another area of interest is the development of cell-permeable N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide analogs, which would allow for the study of protease inhibition in live cells. Finally, the development of N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide-based probes and imaging agents could provide new tools for the study of cysteine proteases in vivo.

Synthesis Methods

The synthesis of N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide involves several steps, starting with the reaction of 2-nitrobenzaldehyde with ethyl acetoacetate to form 2-nitrophenylacetoacetate. This compound is then reduced to 2-amino-3-phenylpropanoic acid, which is further reacted with N-ethyl-2-ethylsulfonyl chloride to form N-ethyl-2-ethylsulfonyl-N-(2-amino-3-phenylpropanoyl)glycine ethyl ester. The final step involves the reaction of this compound with isopropylamine to form N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide.

Scientific Research Applications

N-ethyl-2-ethylsulfonyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]benzamide has been widely used in scientific research for its ability to inhibit various cysteine proteases, including cathepsins B, H, K, L, and S, as well as papain and calpain. It has been used to study the role of these proteases in various physiological and pathological processes, including cancer, inflammation, and neurodegenerative diseases.